Cas no 113855-10-0 (2-Pyrrolidinone,1-[2-(decylthio)ethyl]-)

2-Pyrrolidinone,1-[2-(decylthio)ethyl]- structure
113855-10-0 structure
Product name:2-Pyrrolidinone,1-[2-(decylthio)ethyl]-
CAS No:113855-10-0
MF:C16H31NOS
MW:285.488443613052
CID:202698
PubChem ID:124240

2-Pyrrolidinone,1-[2-(decylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,1-[2-(decylthio)ethyl]-
    • 1-(2-decylsulfanylethyl)pyrrolidin-2-one
    • 1-(2-(decylthio)ethyl)azacyclopentane-2-one
    • SCHEMBL463370
    • 2-Pyrrolidinone, 1-(2-(decylthio)ethyl)-
    • 1-(2-(Decylthio)ethyl)-2-pyrrolidinone
    • UNII-9IDR04C5R7
    • Hpe 101
    • 9IDR04C5R7
    • Pirotiodecane
    • 1-(2-DECYLTHIOETHYL)PYRROLIDIN-2-ONE
    • DTXSID80150592
    • Q27272599
    • 1-(2-(decylthio)ethyl)azacyclopentan-2-one
    • 1-[2-(decylthio)ethyl]azacyclopentan-2-one
    • 113855-10-0
    • HPE-101
    • Inchi: InChI=1S/C16H31NOS/c1-2-3-4-5-6-7-8-9-14-19-15-13-17-12-10-11-16(17)18/h2-15H2,1H3
    • InChI Key: VDPRSOCKHVPZRS-UHFFFAOYSA-N
    • SMILES: C(SCCN1CCCC1=O)CCCCCCCCC

Computed Properties

  • Exact Mass: 285.21283
  • Monoisotopic Mass: 285.21263579g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 12
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • PSA: 20.31

2-Pyrrolidinone,1-[2-(decylthio)ethyl]- Related Literature

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